Cas no 1889193-19-4 (3,3-difluoro-3-(pyridin-2-yl)propanoic acid)

3,3-Difluoro-3-(pyridin-2-yl)propanoic acid is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure, featuring a difluoromethyl group adjacent to a pyridine ring, enhances metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The carboxylic acid moiety allows for further functionalization, enabling diverse derivatization pathways. This compound is particularly useful in the development of enzyme inhibitors and bioactive molecules due to its ability to modulate electronic and steric properties. High purity and consistent quality ensure reliable performance in research and industrial applications. Its synthetic versatility and stability under various reaction conditions make it a preferred choice for advanced chemical synthesis.
3,3-difluoro-3-(pyridin-2-yl)propanoic acid structure
1889193-19-4 structure
Product Name:3,3-difluoro-3-(pyridin-2-yl)propanoic acid
CAS No:1889193-19-4
MF:C8H7F2NO2
MW:187.143489122391
CID:5984755
PubChem ID:116838419
Update Time:2025-05-22

3,3-difluoro-3-(pyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3,3-difluoro-3-(pyridin-2-yl)propanoic acid
    • 1889193-19-4
    • EN300-1948486
    • Inchi: 1S/C8H7F2NO2/c9-8(10,5-7(12)13)6-3-1-2-4-11-6/h1-4H,5H2,(H,12,13)
    • InChI Key: LVVRJANLBLKGGP-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CN=1)(CC(=O)O)F

Computed Properties

  • Exact Mass: 187.04448479g/mol
  • Monoisotopic Mass: 187.04448479g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 50.2Ų

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Additional information on 3,3-difluoro-3-(pyridin-2-yl)propanoic acid

Introduction to CAS No. 1889193-19-4: 3,3-Difluoro-3-(Pyridin-2-Yl)Propanoic Acid

CAS No. 1889193-19-4, commonly referred to as 3,3-difluoro-3-(pyridin-2-yl)propanoic acid, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyridine ring fused with a propanoic acid moiety and two fluorine atoms at the 3-position. The presence of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 3,3-difluoro-3-(pyridin-2-yl)propanoic acid involves a series of intricate organic reactions, including nucleophilic substitutions and Friedel-Crafts alkylation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production processes. These developments have been pivotal in enhancing the accessibility of this compound for research and industrial purposes.

One of the most promising applications of CAS No. 1889193-19-4 lies in its potential as a building block for drug discovery. The pyridine ring is known for its ability to form hydrogen bonds and interact with biological targets, making it an attractive component in medicinal chemistry. Recent studies have explored its role as a lead compound in the development of antiviral agents, particularly against emerging pathogens such as SARS-CoV-2. Its fluorinated structure enhances stability and bioavailability, which are critical factors in drug design.

In addition to its pharmacological applications, 3,3-difluoro-3-(pyridin-2-yl)propanoic acid has been investigated for its electronic properties in materials science. The compound's ability to act as a ligand in metal complexes has opened avenues for its use in catalysis and optoelectronic devices. Researchers have reported enhanced catalytic activity when this compound is incorporated into transition metal frameworks, suggesting its potential in industrial catalysis.

The structural versatility of CAS No. 1889193-19-4 also makes it a valuable intermediate in organic synthesis. Its reactivity under various conditions allows chemists to construct complex molecules with high precision. For instance, recent work has demonstrated its utility in the synthesis of heterocyclic compounds, which are essential components of many pharmaceutical agents.

From an environmental standpoint, the ecological impact of 3,3-difluoro-3-(pyridin-2-y l)propanoic acid has been a subject of scrutiny. Studies indicate that while it exhibits moderate biodegradability under aerobic conditions, further research is needed to assess its long-term effects on aquatic ecosystems. Regulatory bodies are actively monitoring its use to ensure compliance with safety standards and minimize ecological risks.

In conclusion, CAS No. 1889193-19_4, or 3,3-difluoro_ _pyridin_ _propanoic acid strong>, stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple disciplines underscore its significance as both a research tool and an industrial material. As ongoing research continues to uncover new facets of this compound's potential, it is poised to play an increasingly vital role in advancing scientific and technological frontiers.

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